Cas no 263364-98-3 (2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy-)

• Product Name: 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy-
• CAS No: 263364-98-3
• MF: C₁₅H₈Cl₂O₃
• MW: 307.128222465515
• CID: 3924824
• PubChem ID: 5393171
• Update Time: 2025-10-28

2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy-

• MDL： MFCD02093191
• Inchi： 1S/C15H8Cl2O3/c16-9-2-4-11(13(17)6-9)12-5-8-1-3-10(18)7-14(8)20-15(12)19/h1-7,18H
• InChI Key： BWLCJPSUKHSVKP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=CC=C2C=C1C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 305.9850495g/mol
• Monoisotopic Mass: 305.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy-

Introduction to 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy- (CAS No: 263364-98-3)

The compound 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy- (CAS No: 263364-98-3) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its benzopyran core structure, has garnered considerable attention due to its potential pharmacological properties and structural versatility. The presence of both hydroxyl and dichlorophenyl substituents in its molecular framework suggests a unique interplay of electronic and steric effects, which may contribute to its biological activity.

Recent research in the domain of natural product-inspired drug design has highlighted the importance of benzopyran derivatives as scaffolds for developing novel therapeutic agents. The benzopyran scaffold is known for its prevalence in biologically active molecules, including several FDA-approved drugs that exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy- positions it as a promising candidate for further investigation into its pharmacological profile.

In particular, the hydroxy group at the 7-position and the 2,4-dichlorophenyl moiety at the 3-position introduce distinct chemical functionalities that can modulate the compound's interactions with biological targets. The hydroxyl group is a common pharmacophore in many bioactive molecules, often participating in hydrogen bonding interactions with proteins and nucleic acids. Conversely, the dichlorophenyl group introduces electrophilic centers that can engage in various chemical reactions, including nucleophilic aromatic substitution and metal coordination.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, have been employed to construct the benzopyran core. The introduction of the dichlorophenyl substituent necessitates precise control over reaction conditions to avoid unwanted side products.

From a computational chemistry perspective, density functional theory (DFT) calculations have been utilized to elucidate the electronic structure and optimize the geometry of 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy-. These studies have provided insights into the relative stability of different conformations and the potential energy landscapes of key reaction pathways. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict binding affinities and metabolic liabilities before experimental validation.

Biological evaluation of this compound has revealed intriguing preliminary findings that warrant further exploration. In vitro assays have demonstrated modest inhibitory activity against certain enzyme targets associated with inflammatory diseases. The dichlorophenyl group appears to play a crucial role in modulating binding interactions with these targets, suggesting that structural modifications could enhance potency.

Moreover, recent advances in high-throughput screening (HTS) technologies have facilitated rapid testing of large libraries of compounds for biological activity. This high-throughput approach has been instrumental in identifying novel lead compounds for drug development. The unique structural features of 2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy- make it an attractive candidate for inclusion in such screening campaigns.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural similarity to known bioactive molecules, it may serve as a precursor for derivative libraries designed to treat neurological disorders or metabolic diseases. Additionally, its ability to interact with multiple biological targets suggests that it could exhibit pleiotropic effects, which may be advantageous in complex disease states.

In conclusion,2H-1-Benzopyran-2-one, 3-(2,4-dichlorophenyl)-7-hydroxy- (CAS No: 263364-98-3) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique substitution pattern and promising biological activity position it as a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for new treatments.